molecular formula C12H10INO2S B8421206 Ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate

Ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate

Cat. No.: B8421206
M. Wt: 359.18 g/mol
InChI Key: ONNLKBCUWIRMSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H10INO2S and its molecular weight is 359.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10INO2S

Molecular Weight

359.18 g/mol

IUPAC Name

ethyl 2-iodo-4-phenyl-1,3-thiazole-5-carboxylate

InChI

InChI=1S/C12H10INO2S/c1-2-16-11(15)10-9(14-12(13)17-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3

InChI Key

ONNLKBCUWIRMSJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(S1)I)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-amino-4-phenyl-1,3-thiazole-5-carboxylate (6.1 g, 25 mmol), prepared according to known procedure (Yamaguchi K. et al. Biorg. Med. Chem. Lett. 1999, 9(7), 957-960), was dissolved in MeCN (240 ml) and treated with CH2I2 (7 ml, 150 mmol) isoamylnitrite (12 ml, 112.5 mmol). The reaction was stirred at room temperature for 1 hour. The solvents were removed under high vacuum and the mixture was submitted to flash chromatography by eluting with light petroleum/ethyl acetate (9:1) to give the title compound as a solid. Yield: 57%.
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step Two
Name
Quantity
240 mL
Type
solvent
Reaction Step Three
Yield
57%

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